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Compound of Interest

Compound Name: MsbA-IN-2

Cat. No.: B12407519 Get Quote

Comparative Analysis of MsbA Inhibitors Across
Bacterial Species
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the activity of various inhibitors targeting MsbA,

an essential ATP-binding cassette (ABC) transporter in Gram-negative bacteria. MsbA plays a

crucial role in the transport of lipopolysaccharide (LPS) to the outer membrane, making it a

prime target for the development of novel antibiotics. This document summarizes key

experimental data, details relevant protocols, and visualizes the underlying biological pathways

and experimental workflows.

Note: The initial search for "MsbA-IN-2" did not yield any specific compounds with this

identifier. Therefore, this guide focuses on other well-characterized MsbA inhibitors.

MsbA-Mediated Lipopolysaccharide Transport
Pathway
MsbA is a homodimeric ABC transporter embedded in the inner membrane of Gram-negative

bacteria. It utilizes the energy from ATP hydrolysis to flip lipid A-core, the lipid component of

LPS, from the inner leaflet to the outer leaflet of the inner membrane. This is a critical step in

the biogenesis of the outer membrane.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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